Cas no 5748-43-6 (4-(o-tolyl)benzoic acid)

4-(o-Tolyl)benzoic acid is a substituted benzoic acid derivative featuring a methyl-substituted phenyl ring at the 4-position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. Its rigid biphenyl-like structure and carboxylic acid functionality make it a versatile building block for constructing complex molecules. The ortho-tolyl group enhances steric and electronic properties, influencing reactivity in coupling reactions or coordination chemistry. The product is characterized by high purity and stability, ensuring consistent performance in synthetic applications. It is commonly employed in research and industrial settings where precise molecular design is critical.

4-(o-tolyl)benzoic acid structure

Product Name:4-(o-tolyl)benzoic acid

CAS No:5748-43-6

MF:C₁₄H₁₂O₂

MW:212.243884086609

MDL:MFCD03424591

CID:376324

PubChem ID:2759815

Update Time:2025-10-30

4-(o-tolyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 2'-Methyl-[1,1'-biphenyl]-4-carboxylic acid
- [1,1'-Biphenyl]-4-carboxylicacid, 2'-methyl-
- 2\'-Methyl-biphenyl-4-carboxylic acid
- 2'-METHYL-BIPHENYL-4-CARBOXYLIC ACID
- 2'-METHYLBIPHENYL-4-CARBOXYLIC ACID
- 4-(2-methylphenyl)benzoic acid
- 2'-METHYLACETOPHENONE (O-)
- 2'-Methyl-biphenyl-4-carbonsaeure
- 2'-Methyl-4-biphenylcarboxylic acid
- 4-(o-tolyl)benzoic acid
- EN300-5404019
- FT-0719049
- 2'-methyl[1,1'-biphenyl]4-carboxylic acid
- BDBM50060989
- 2'-Methyl-[1,1'-biphenyl]-4-carboxylicacid
- 2'-methyl[1,1'-biphenyl-]4-carboxylic acid
- 5748-43-6
- BB 0222357
- J-510044
- AKOS002683493
- CS-0036720
- DTXSID40374919
- 2''-Methyl-biphenyl-4-carboxylic acid
- NDNIPPKLIDCYGD-UHFFFAOYSA-N
- 4-(o-tolyl)-benzoic acid
- MFCD03424591
- AB92613
- 2'-methyl[1,1'-biphenyl]-4-carboxylic acid
- SCHEMBL2772423
- AM807454
- CHEMBL105876
- AS-2104
- 2'-methyl [1,1'-biphenyl]-4-carboxylic acid
- DB-072314
- MDL： MFCD03424591
- Inchi： 1S/C14H12O2/c1-10-4-2-3-5-13(10)11-6-8-12(9-7-11)14(15)16/h2-9H,1H3,(H,15,16)
- InChI Key： NDNIPPKLIDCYGD-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(=CC=1)C1C=CC=CC=1C)=O

Computed Properties

Exact Mass: 212.08400
Monoisotopic Mass: 212.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3A^2
XLogP3: 3.4

Experimental Properties

Density: 1.156
Boiling Point: 364.2°C at 760 mmHg
Flash Point: 169°C
Refractive Index: 1.597
PSA: 37.30000
LogP: 3.36020

4-(o-tolyl)benzoic acid Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material Identification：
Storage Condition：Store at room temperature

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